(2E)-3-(Phenylsulfanyl)prop-2-enoic acid

• IUPAC Name: (E)-3-phenylsulfanylprop-2-enoic acid
• InChI: InChI=1S/C9H8O2S/c10-9(11)6-7-12-8-4-2-1-3-5-8/h1-7H,(H,10,11)/b7-6+
• InChI Key: QCLSYKCZWZYPIX-VOTSOKGWSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC=CC(=O)O
• Isomeric SMILES: C1=CC=C(C=C1)S/C=C/C(=O)O
• Molecular Formula: C9H8O2S
• Molecular Weight: 180.23 g/mol
• CAS RN: 63413-91-2, 706-01-4

Description

(2E)-3-(Phenylsulfanyl)prop-2-enoic acid, also known as 2-phenylsulfanylprop-2-enoic acid, is an organic compound with the chemical formula C8H8O2S. It is a colorless, crystalline solid that is insoluble in water and soluble in most organic solvents. It has a pungent odor and is used in the synthesis of pharmaceuticals, fragrances, and other organic compounds.

Scientific Research Applications

Structural Investigation and Spectroscopy

Structural analysis and spectroscopic studies of compounds similar to "(2E)-3-(Phenylsulfanyl)prop-2-enoic acid" provide insights into their molecular behavior. For instance, Venkatesan et al. (2016) characterized a related compound using X-ray crystallography, spectroscopic methods, and quantum chemical calculations. Their study highlights the importance of intramolecular and intermolecular interactions in stabilizing the crystal structure, as well as the spectroscopic identification of vibrational modes and ligand-to-ligand charge transfer phenomena (Venkatesan et al., 2016).

Synthesis of Potential Therapeutic Agents

Compounds structurally similar to "this compound" have been synthesized and evaluated for their potential therapeutic applications. For example, Jampílek et al. (2004) described the synthesis of related compounds as potential antileukotrienic drugs. Their work demonstrates the application of specific catalytic conditions for the synthesis and the evaluation of these compounds for their antiplatelet and cytotoxic activities (Jampílek et al., 2004).

Nonlinear Optical (NLO) Activity

The NLO properties of compounds structurally related to "this compound" have also been explored. A study by Venkatesan et al. (2016) on a similar compound revealed significant NLO activity, confirmed by both experimental and theoretical analyses. This study suggests potential applications of these compounds in optical technologies (Venkatesan et al., 2016).

Cross-Coupling Reactions for Selective Synthesis

The palladium-catalyzed cross-coupling of iodovinylic acids, akin to "this compound," has been shown to selectively produce 3,3-disubstituted prop-2-enoic acids under mild conditions. This methodology, detailed by Abarbri et al. (2002), illustrates the versatility of these compounds in synthetic chemistry for constructing complex molecular architectures (Abarbri et al., 2002).